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Compound of Interest

Compound Name:
Oxazol-2-ylmethanamine

hydrochloride

Cat. No.: B1421370 Get Quote

An In-Depth Technical Guide to Oxazol-2-ylmethanamine Hydrochloride (CAS: 1041053-44-

4): A Key Building Block in Modern Synthesis

Introduction
Oxazol-2-ylmethanamine hydrochloride (CAS No. 1041053-44-4) is a heterocyclic organic

compound that has emerged as a significant building block in medicinal chemistry and

synthetic research. As a derivative of oxazole, a five-membered aromatic ring containing one

nitrogen and one oxygen atom, it belongs to a class of compounds renowned for their versatile

biological activities.[1][2] The oxazole scaffold is a privileged structure in drug discovery,

appearing in a wide array of therapeutic agents targeting diseases ranging from bacterial

infections and cancer to inflammatory and neurological disorders.[3][4]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals. It provides an in-depth analysis of the compound's

physicochemical properties, synthesis, reactivity, applications, and safety protocols. By

synthesizing technical data with field-proven insights, this document aims to explain not just the

procedural steps but also the underlying chemical principles and rationale that guide the use of

this versatile intermediate.
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Accurate identification and understanding of a compound's physical properties are foundational

to its effective use in research and development. Oxazol-2-ylmethanamine hydrochloride is

a solid at room temperature, and its hydrochloride salt form enhances its stability and solubility

in aqueous media for experimental setups.[5][6]

Structural and Identification Data
The compound is structurally characterized by a primary aminomethyl group (-CH₂NH₂)

attached to the C2 position of the oxazole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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